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Introduction

The complete dissolution of geological samples is a critical prerequisite for accurate elemental
analysis. Many geological matrices, however, contain refractory minerals such as zircon,
chromite, magnetite, and ilmenite, which are resistant to conventional acid digestion methods.
[1][2][3] Sodium peroxide (Naz03) fusion is a powerful and effective oxidative digestion
technique that ensures the complete decomposition of these challenging materials.[2][4] As a
strongly oxidizing alkaline flux, sodium peroxide renders most resistant minerals soluble,
making it an ideal method for preparing samples for analysis by Inductively Coupled Plasma-
Optical Emission Spectrometry (ICP-OES), Inductively Coupled Plasma-Mass Spectrometry
(ICP-MS), and Atomic Absorption (AA) spectroscopy.[2][3][4]

This method is particularly advantageous for samples with high sulfide content (>4%) and for
the analysis of a wide array of elements, including Rare Earth Elements (REEs) and Platinum
Group Elements (PGEs).[2][5] It offers a safer and often faster alternative to digestions
involving hazardous acids like hydrofluoric acid (HF) and perchloric acid (HCIOa4).[2][6]

Safety Precautions
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Sodium peroxide is a strong oxidizer that can cause fire or explosion and results in severe
skin burns and eye damage.[7][8] Adherence to strict safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields, a face shield, and flame-retardant
protective clothing.[9][10]

o Ventilation: All procedures involving sodium peroxide must be conducted inside a certified
chemical fume hood to avoid inhalation of dust.[9]

o Handling: Avoid dust formation.[9] Keep sodium peroxide away from heat, sparks, open
flames, and combustible materials such as organic materials, paper, and oil.[7][9][10] Do not
mix with water directly unless part of a controlled dissolution step, as the reaction can be
vigorous.

» Storage: Store sodium peroxide in a cool, dry, well-ventilated area in its original, tightly
closed container.[7][9] It should be stored away from acids and combustible materials.

o Emergency Procedures: An eye wash station and emergency shower should be immediately
accessible.[10] In case of skin contact, rinse immediately with plenty of water.[8] For fires
involving sodium peroxide, do not use water or dry chemical extinguishers; instead, use dry
sand or other appropriate extinguishing media.[10]

Experimental Protocols

The following is a generalized protocol for sodium peroxide fusion. Specific parameters may
need optimization based on the sample matrix and target analytes. Automated systems are
available and can improve productivity, safety, and reproducibility.[2][11]

Materials and Equipment:
e Finely powdered geological sample (<100 pm)
e Sodium peroxide (Na=03), finely ground powder or granules

e Zirconium or high-purity nickel crucibles[1][12]
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o Muffle furnace or automated fusion system[1][13]

e Long tongs and thermal protection gloves[14]

e Volumetric flasks (e.g., 250 mL)[13]

» Deionized water

e Concentrated nitric acid (HNOs) and hydrochloric acid (HCI)
e Magnetic stirrer and stir bars

Protocol: Sodium Peroxide Sintering/Fusion

o Sample Preparation: Weigh approximately 100-200 mg of the finely powdered geological
sample into a zirconium or nickel crucible.[1][13]

e Adding the Flux: Add sodium peroxide flux to the crucible. A common sample-to-flux ratio is
1:6.[1] For a 100 mg sample, this corresponds to 600 mg of Na202.[1][15] Thoroughly mix
the sample and flux within the crucible.

o Fusion/Sintering: Place the crucible in a muffle furnace. Gradually increase the temperature
to the target, typically between 480°C and 800°C.[1][16] The fusion time can range from 30
to 120 minutes, depending on the sample's refractory nature.[1][15] For example, zircon-
bearing samples may require 120 minutes at 480°C for complete digestion.[1]

o Cooling: After the fusion is complete, carefully remove the crucible from the furnace using
long tongs and allow it to cool to room temperature. The resulting fused cake should be a
homogeneous mass.[16]

o Dissolution of the Fused Cake:

o Place the cooled crucible in a funnel over a 250 mL volumetric flask containing a stir bar.
[13]

o Carefully add a small amount of warm deionized water (e.g., 10 mL) to the crucible to
initiate the dissolution of the cake.[13] This reaction can be vigorous.
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o Once the initial reaction subsides, add acids to complete the dissolution and neutralize the
alkaline solution. A common procedure is to add 25 mL of HNOs followed by 25 mL of HCI.
[13]

o Use a stream of deionized water to rinse the crucible and funnel, ensuring all dissolved
sample is collected in the volumetric flask.

» Final Preparation: Bring the solution to the final volume (e.g., 250 mL) with deionized water.
[13] Mix thoroughly until the solution is homogeneous. The sample is now ready for analysis
by ICP-OES or ICP-MS.

Data Presentation

The following tables summarize typical experimental parameters for sodium peroxide fusion
based on literature values.

Table 1: General Fusion Parameters for Geological Samples

Parameter Value/Range Reference(s)
Sample Weight 100 - 250 mg [1][17]

Flux Sodium Peroxide (Naz02) [2]
Sample-to-Flux Ratio 1:6 to 1:15 (w/w) [1][13]
Crucible Type Zirconium, Nickel [1][12][16]
Fusion Temperature 480°C - 800°C [1][16]

Fusion Time 30 - 120 minutes [1][15]

Table 2: Specific Conditions for Different Geological Materials
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Sample Preparation

1. Weigh Geological
Sample (100-200 mg)

2. Add Na20:2 Flux
(1:6 Ratio) & Mix

Fusion Process

3. Heat in Furnace
(480-800°C)

4. Cool to
Room Temperature

Dissalution

5. Add Deionized Water
to Fused Cake

l

6. Add Acids (HNOs, HCI)
to Dissolve

l

7. Dilute to Final Volume
(e.g., 250 mL)

8. Analyze by
ICP-OES / ICP-MS
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Geological Sample Digestion Methods

Acid Digestion (HF/HCIOa) Sodium Peroxide Fusion

Advantages:
- Complete 'total' digestion
- Effective for refractory minerals
- Effective for high sulfides
- Safer than HF/HCIO4

Disadvantages:
- Incomplete for refractory minerals
- Highly hazardous (HF, HCIOa)
- Slow digestion times

Disadvantages:
- High dissolved solids
- Introduces Na to sample
- Requires careful handling (strong oxidizer)

Advantages:
- Lower dissolved solids

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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